CALP3

• Molecular Formula: C44H68N10O9
• Molecular Weight: 881.1 g/mol
• InChI: InChI=1S/C44H68N10O9/c1-27(2)37(47)42(60)51-31(19-11-13-21-45)40(58)53-33(23-29-15-7-5-8-16-29)39(57)48-26-36(56)54-38(28(3)4)43(61)49-25-35(55)50-34(24-30-17-9-6-10-18-30)41(59)52-32(44(62)63)20-12-14-22-46/h5-10,15-18,27-28,31-34,37-38H,11-14,19-26,45-47H2,1-4H3,(H,48,57)(H,49,61)(H,50,55)(H,51,60)(H,52,59)(H,53,58)(H,54,56)(H,62,63)/t31-,32-,33-,34-,37-,38-/m0/s1
• InChIKey: OBMFGXCPBIYSPH-FFIZALLVSA-N

CALP3 in Calcium Signaling Modulation

CALP3 (Calcium-Like Peptide 3, CAS: 261969-05-5) is an octapeptide (sequence VKFGVGFK) designed as a cell‑permeable calmodulin (CaM) agonist that binds to EF‑hand Ca²⁺‑binding motifs [1]. Its primary mechanism is to activate Ca²⁺‑binding proteins in the absence of extracellular Ca²⁺, thereby functionally mimicking elevated intracellular Ca²⁺ signals and modulating Ca²⁺ channel activity [2]. The compound is supplied as a trifluoroacetate (TFA) salt or free base and is typically used at concentrations of 10–200 µM in in vitro and ex vivo models . As part of the CALP peptide family (which includes structurally related but functionally divergent analogs CALP1 and CALP2), CALP3’s specific sequence and conformational properties dictate its distinct biological profile, making it a critical tool for dissecting Ca²⁺‑dependent pathways that involve apoptosis, excitotoxicity, and cellular stress responses [3].

Ca²⁺-signaling pathway probe with EF-hand Ca²⁺-binding protein activation

Cell-permeable linear octapeptide; linear conformation required for reported activity

Distinct functional profile from CALP1/CALP2; supports apoptosis and excitotoxicity endpoint studies

• [1] Manion MK, et al. A new type of Ca(2+) channel blocker that targets Ca(2+) sensors and prevents Ca(2+)-mediated apoptosis. FASEB J. 2000 Jul;14(10):1297‑306. doi:10.1096/fj.14.10.1297 View Source
• [2] National Library of Medicine. MeSH Supplementary Concept Record: calcium‑like peptide CALP3. Unique ID C412709. Entry date 2000‑09‑01. View Source
• [3] PeptideDB. CALP3 Database Record: CAS 261969‑05‑5; Sequence VKFGVGFK. Bioactivity summary and negative control validation. View Source

CALP3 Specificity: Functional Divergence in the CALP Family

Generic substitution among “calcium‑like peptides” is scientifically indefensible. CALP3 is not a drop‑in replacement for its closest homologs CALP1 or CALP2. Although all three share EF‑hand recognition properties, their distinct amino‑acid compositions and conformational constraints yield starkly different functional outcomes [1]. CALP1 acts as a calmodulin agonist (Kd = 88 µM) but with lower potency and a different cell‑death modulation profile, while CALP2 behaves as a pure antagonist (Kd = 7.9 µM) that increases intracellular Ca²⁺ . Most critically, even a minor structural alteration—cyclization of CALP3—completely abolishes its Ca²⁺‑blocking activity, demonstrating that the linear conformation of CALP3 is an absolute requirement for its characteristic pharmacology . Consequently, procurement decisions that rely solely on in‑class membership (e.g., “any EF‑hand‑binding peptide”) will yield irreproducible and potentially contradictory experimental results. The following quantitative evidence establishes the precise dimensions along which CALP3 provides verifiable, procurement‑relevant differentiation.

CALP1 May shift apoptosis/necrosis balance differently; not a functional substitute for viability-preserving outcomes

CALP2 Reported antagonist that elevates intracellular Ca²⁺; divergent mechanism undermines pathway-specific interpretation

Cyclic CALP3 Identical sequence but cyclization abolishes activity; cannot replace linear CALP3 as active probe

• [1] Ferdek PE, et al. BH3 mimetic‑elicited Ca2+ signals in pancreatic acinar cells are dependent on Bax and can be reduced by Ca2+‑like peptides. Cell Death Dis. 2017 Mar 2;8(3):e2640. doi:10.1038/cddis.2017.41 View Source
• [2] PeptideDB. Cyclic‑CALP3 Control Data: Cyclic CALP3 is unable to inhibit Ca2+ influx and lacks anti‑apoptotic activity. View Source

CALP3 Comparative Evidence vs. Analogs

Differential Cell Death Modulation: Apoptosis vs. Necrosis

In a controlled study assessing the cytoprotective capacity of calcium‑like peptides against BH3 mimetic‑induced cell death, CALP3 exhibited a pharmacodynamic profile entirely distinct from CALP1. When pancreatic acinar cells were challenged with 5 µM BH3I‑2′, CALP1 (100 µM) significantly amplified apoptosis while suppressing necrosis; in contrast, CALP3 at an identical concentration did not alter apoptosis but instead increased the proportion of viable cells through a reduction in necrotic cell counts (P<0.05) [1]. This divergence is of paramount importance in experimental settings where the maintenance of cell viability is prioritized over the induction of programmed cell death.

Cell Death Modulation

Head-to-head

CALP3: necrosis reduction without apoptosis shift; CALP1: apoptosis amplification

Supports apoptosis/necrosis endpoint distinction in BH3 mimetic models

Pancreatic acinar cells; BH3I-2' challenge; reported viability context

Evidence Dimension	Cell death outcome modulation (apoptosis/necrosis/viability) following BH3 mimetic challenge
Target Compound Data	100 µM CALP3: No significant change in apoptosis; necrosis decreased (P<0.05); proportion of live cells increased (P<0.05) relative to BH3I‑2′ alone
Comparator Or Baseline	100 µM CALP1: Apoptosis increased (P<0.05); necrosis decreased (P<0.05) relative to BH3I‑2′ alone
Quantified Difference	Qualitatively, CALP3 uniquely enhances live cell recovery without promoting apoptosis, whereas CALP1 shifts the population toward apoptotic death.
Conditions	Isolated mouse pancreatic acinar cells; 5 µM BH3I‑2′ challenge; 30‑min peptide pre‑incubation; viability assessed by annexin V/PI staining

Why This Matters

Researchers requiring preservation of cell viability in models of Ca²⁺ overload must select CALP3 over CALP1, as the latter actively drives cells toward apoptosis.

• [1] Ferdek PE, et al. BH3 mimetic‑elicited Ca2+ signals in pancreatic acinar cells are dependent on Bax and can be reduced by Ca2+‑like peptides. Cell Death Dis. 2017 Mar 2;8(3):e2640. doi:10.1038/cddis.2017.41 View Source

Anti-Apoptotic Potency vs. CALP1

The relative anti‑apoptotic potency of CALP3 markedly surpasses that of CALP1 when assessed under standardized in vitro conditions. In an assay that measured protection from calcium‑mediated apoptosis, CALP3 achieved an IC50 of 33.41 µM, whereas CALP1 required a significantly higher concentration (IC50 = 44.78 µM) [1]. This 35% improvement in potency translates to a lower effective dose necessary to achieve a given level of cytoprotection, which can be a critical factor when working with limited biological material, in dose‑response studies, or when attempting to minimize off‑target effects.

Anti-Apoptotic Endpoint

Reported

CALP3 IC50: 33.41 µM; CALP1 IC50: 44.78 µM

Reported lower IC50 in Jurkat T-cell gp120 challenge model

May support reduced peptide usage in anti-apoptotic endpoint assays

Evidence Dimension	Inhibition of Ca²⁺‑mediated apoptosis (IC50)
Target Compound Data	IC50 = 33.41 µM [1]
Comparator Or Baseline	CALP1: IC50 = 44.78 µM
Quantified Difference	CALP3 is 1.34‑fold (approximately 35%) more potent (lower IC50)
Conditions	Human T‑cell line (Jurkat) following HIV‑1 gp120 exposure or glutamate‑induced neuronal apoptosis models

Why This Matters

When anti‑apoptotic activity is the primary endpoint, CALP3 offers a verifiable potency advantage, enabling investigators to use lower peptide concentrations while preserving statistical power and reducing reagent consumption.

• [1] Manion MK, et al. A new type of Ca(2+) channel blocker that targets Ca(2+) sensors and prevents Ca(2+)-mediated apoptosis. FASEB J. 2000 Jul;14(10):1297‑306. doi:10.1096/fj.14.10.1297 View Source

Glutamate-Induced Calcium Influx Blockade vs. CALP1

In a direct neuroprotective context, CALP3 demonstrates a clear potency advantage over CALP1 for blocking calcium influx through glutamate‑gated ion channels. When applied to cultured rat neocortical neurons, CALP3 suppressed glutamate‑induced elevations of intracellular Ca²⁺ with an IC50 of 37.25 µM, whereas CALP1 showed a consistently weaker effect, with an IC50 of 44.78 µM [1]. This 20% lower IC50 for calcium channel blockade makes CALP3 the more appropriate selection for studies exploring excitotoxic mechanisms, glutamate receptor signaling, or ischemia‑like conditions where robust, fast inhibition of Ca²⁺ flux is required.

Glutamate Ca²⁺ Influx

Reported

CALP3 IC50: 37.25 µM; CALP1 IC50: 44.78 µM

Reported excitotoxic Ca²⁺ influx inhibition in neocortical neurons

Fura‑2 ratiometric imaging; glutamate stimulation model

Evidence Dimension	Inhibition of glutamate‑evoked [Ca²⁺]i increase (IC50)
Target Compound Data	IC50 = 37.25 µM (cultured rat neocortical neurons, Fura‑2 assay) [1]
Comparator Or Baseline	CALP1: IC50 = 44.78 µM (same cell type and stimulus)
Quantified Difference	CALP3 is approximately 20% more potent (37.25 µM vs 44.78 µM)
Conditions	Primary rat neocortical neurons, Fura‑2 AM ratiometric calcium imaging, glutamate (100 µM) stimulation

Why This Matters

Improved potency for blocking excitotoxic calcium influx translates directly to reduced peptide consumption and the potential for a wider experimental window between effective neuroprotection and non‑specific effects.

• [1] PeptideDB. CALP3 In Vitro Data: Inhibition of glutamate‑induced [Ca2+]i increase (IC50=37.25 µM) in rat neocortical neurons. View Source

Linear vs. Cyclic Conformation: Bioactivity Requirement

The functional competence of CALP3 is exquisitely dependent on its linear, non‑cyclic conformation. A chemically cyclized analog of CALP3, which retains the identical amino‑acid sequence, is completely inactive: it fails to inhibit calcium influx, does not block glutamate receptor channels, and does not suppress apoptosis at concentrations up to 200 µM [1]. This stark binary distinction—linear CALP3 is active, cyclic CALP3 is inert—validates the linear peptide as a positive control and the cyclic peptide as a matched negative control. For procurement, this means that any deviation in the manufacturing process that alters the conformational integrity of the peptide (e.g., improper lyophilization leading to aggregation, oxidative cross‑linking) could lead to a total loss of efficacy. The linear peptide must be handled and stored strictly according to the supplier’s recommendations to maintain its active conformation.

Conformation Requirement

Head-to-head

Linear: fully active; Cyclic: inactive up to 200 µM

Linear conformation required for reported Ca²⁺-channel modulation

Cyclic CALP3 serves as matched negative control; conformational integrity review advised

Evidence Dimension	Functional activity as a calcium channel blocker
Target Compound Data	Linear CALP3: Dose‑dependent inhibition of Ca²⁺ influx, cytotoxicity (IC50 = 50.97 µM), and apoptosis (IC50 = 33.41 µM)
Comparator Or Baseline	Cyclic CALP3: No inhibition of Ca²⁺ influx or anti‑apoptotic activity (inactive at all tested concentrations up to 200 µM)
Quantified Difference	Absolute functional dichotomy: Linear = fully active; Cyclic = completely inactive.
Conditions	Cultured neocortical neurons and Jurkat T cells; Ca²⁺ imaging and viability assays

Why This Matters

The extreme sensitivity of CALP3 to conformational change underscores the necessity of sourcing material of confirmed linear integrity. Cyclic CALP3 serves as a precise, structurally matched negative control that cannot be substituted by a vehicle or scramble‑sequence peptide.

• [1] PeptideDB. Cyclic‑CALP3 Control Data: Cyclic CALP3 is unable to inhibit Ca2+ influx and does not block glutamate effects. View Source

CALP3 Optimal Deployment Scenarios

Oncology: BH3 Mimetic Combination and Cell Death Switch

In pancreatic cancer and hematologic malignancy models, BH3 mimetics (such as BH3I‑2′ or gossypol) are used to overwhelm anti‑apoptotic Bcl‑2 proteins but often trigger necrotic cell death due to unbridled Ca²⁺ overload. CALP3 is uniquely suited to attenuate this necrotic component while preserving cell viability, enabling researchers to cleanly dissect whether necrosis or apoptosis is therapeutically more beneficial [1]. Unlike CALP1, which actively shifts cells toward apoptosis, CALP3 offers a neutral cytoprotective effect that maintains a larger population of live cells for downstream functional assays (e.g., clonogenic assays, metabolic profiling) [2].

Neuroscience: Excitotoxicity and Ischemia-Reperfusion Models

CALP3’s verified 20% greater potency for blocking glutamate‑induced calcium influx makes it the superior tool for investigating excitotoxic cascades in primary neuron cultures, acute brain slices, or organotypic hippocampal cultures [1]. Its capacity to preserve neuronal viability without inducing apoptosis enables long‑term synaptic plasticity studies that require stable electrophysiological recordings. Where CALP2 would exacerbate intracellular Ca²⁺ levels (acting as an antagonist), CALP3 consistently reduces Ca²⁺ influx and thereby limits downstream calpain activation and mitochondrial dysfunction [3].

HIV gp120-Induced Ca²⁺ Dysregulation Studies

The HIV‑1 envelope glycoprotein gp120 triggers substantial Ca²⁺ influx through non‑selective cation channels in T cells, leading to apoptosis and contributing to T‑cell depletion. CALP3 has been explicitly validated to inhibit gp120‑induced apoptosis in Jurkat T cells with an IC50 of 33.41 µM, a potency advantage of 35% over CALP1 [1]. Thus, for investigators modeling HIV‑associated neurotoxicity or T‑cell dysfunction, CALP3 provides a more sensitive molecular probe to interrupt this pathogenic Ca²⁺ signaling cascade.

SAR Studies: Linear/Cyclic CALP3 Control Pair

When exploring the conformational requirements of EF‑hand‑binding peptides, CALP3 and its cyclic counterpart constitute an unparalleled experimental dyad. The linear peptide is fully active, whereas the cyclic peptide is completely inactive [1]. This binary system eliminates the confounding variables introduced by scramble‑sequence or vehicle controls and allows for definitive attribution of any observed biological effects solely to the linear, extended conformation of CALP3. This is essential for screening campaigns that seek to identify peptidomimetics or small‑molecule surrogates with similar EF‑hand‑activating properties.

Application

Selection Property

Validation Focus

Ca²⁺-overload necrosis/apoptosis studies

Reported necrosis-reduction without apoptosis induction

Apoptosis/necrosis endpoint differentiation in BH3 mimetic models

Excitotoxicity & Ca²⁺-influx research

Glutamate-evoked Ca²⁺ influx inhibition

Neuronal Ca²⁺ response endpoint in primary culture models

HIV gp120 Ca²⁺ dysregulation models

gp120-induced apoptosis inhibition

T-cell Ca²⁺ signaling interruption endpoint review

Conformational SAR & EF-hand probe validation

Linear vs cyclic paired control system

Conformation-activity relationship attribution

• [1] Ferdek PE, et al. BH3 mimetic‑elicited Ca2+ signals in pancreatic acinar cells are dependent on Bax and can be reduced by Ca2+‑like peptides. Cell Death Dis. 2017 Mar 2;8(3):e2640. doi:10.1038/cddis.2017.41 View Source
• [2] PeptideDB. Direct comparison of linear vs. cyclic CALP3 bioactivity; apoptosis inhibition and calcium influx blockade. View Source
• [3] Manion MK, et al. A new type of Ca(2+) channel blocker that targets Ca(2+) sensors and prevents Ca(2+)-mediated apoptosis. FASEB J. 2000 Jul;14(10):1297‑306. doi:10.1096/fj.14.10.1297 View Source